molecular formula C13H12O3 B6145786 5-methoxy-2-phenoxyphenol CAS No. 1823193-85-6

5-methoxy-2-phenoxyphenol

Cat. No.: B6145786
CAS No.: 1823193-85-6
M. Wt: 216.2
InChI Key:
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Description

5-methoxy-2-phenoxyphenol is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.2. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxy-2-phenoxyphenol involves the reaction of 5-methoxy-2-nitrophenol with phenol in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "5-methoxy-2-nitrophenol", "Phenol", "Reducing agent (e.g. iron powder, zinc dust)" ], "Reaction": [ "Step 1: Dissolve 5-methoxy-2-nitrophenol and phenol in a suitable solvent (e.g. ethanol, methanol)", "Step 2: Add the reducing agent to the reaction mixture and stir at room temperature for several hours", "Step 3: Monitor the progress of the reaction by TLC or HPLC", "Step 4: Once the reaction is complete, isolate the product by filtration or extraction", "Step 5: Purify the product by recrystallization or column chromatography" ] }

CAS No.

1823193-85-6

Molecular Formula

C13H12O3

Molecular Weight

216.2

Purity

95

Origin of Product

United States

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